1. Home
  2. Product
  3. ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate
ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0932311
InChI: InChI=1S/C28H30INO6S/c1-7-35-24-19(29)13-16(14-20(24)34-6)15-21-23(31)22(27(33)36-8-2)26(37-21)30-25(32)17-9-11-18(12-10-17)28(3,4)5/h9-15H,7-8H2,1-6H3,(H,30,32)/b21-15-
SMILES: CCOC1=C(C=C(C=C1I)C=C2C(=O)C(=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)OCC)OC
Molecular Formula: C28H30INO6S
Molecular Weight: 635.5 g/mol

ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate

CAS No.:

Cat. No.: VC0932311

Molecular Formula: C28H30INO6S

Molecular Weight: 635.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate -

Specification

Molecular Formula C28H30INO6S
Molecular Weight 635.5 g/mol
IUPAC Name ethyl (5Z)-2-[(4-tert-butylbenzoyl)amino]-5-[(4-ethoxy-3-iodo-5-methoxyphenyl)methylidene]-4-oxothiophene-3-carboxylate
Standard InChI InChI=1S/C28H30INO6S/c1-7-35-24-19(29)13-16(14-20(24)34-6)15-21-23(31)22(27(33)36-8-2)26(37-21)30-25(32)17-9-11-18(12-10-17)28(3,4)5/h9-15H,7-8H2,1-6H3,(H,30,32)/b21-15-
Standard InChI Key JWWZCMFQBDLZON-QNGOZBTKSA-N
Isomeric SMILES CCOC1=C(C=C(C=C1I)/C=C\2/C(=O)C(=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)OCC)OC
SMILES CCOC1=C(C=C(C=C1I)C=C2C(=O)C(=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)OCC)OC
Canonical SMILES CCOC1=C(C=C(C=C1I)C=C2C(=O)C(=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)OCC)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19